Cas no 22258-71-5 (2(3H)-Benzothiazolone,3-(2-chloroethyl)-)

2(3H)-Benzothiazolone,3-(2-chloroethyl)- structure
22258-71-5 structure
Product Name:2(3H)-Benzothiazolone,3-(2-chloroethyl)-
CAS No:22258-71-5
MF:C9H8ClNOS
MW:213.683919906616
CID:267522
PubChem ID:272711
Update Time:2025-04-19

2(3H)-Benzothiazolone,3-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,3-(2-chloroethyl)-
    • 3-(2-chloroethyl)-1,3-benzothiazol-2-one
    • 3-(2-chloro-ethyl)-3H-benzothiazol-2-one
    • 3-(2-Chloroethyl)-3H-benzothiazol-2-one
    • 3-(2-chloroethyl)-3-hydrobenzothiazol-2-one
    • AC1L6S6B
    • AC1Q3V4J
    • AG-690
    • CTK4E9028
    • NSC117368
    • SureCN2149244
    • 3-(2-chloroethyl)-1,3-benzothiazol-2(3H)-one
    • AG-690/40144078
    • 22258-71-5
    • SCHEMBL2149244
    • 3-(2-Chloroethyl)benzo[d]thiazol-2(3H)-one
    • 3-(beta-chloroethyl)benzothiazolin-2-one
    • DTXSID80297698
    • AKOS000506124
    • NSC-117368
    • BAS 00280986
    • Inchi: 1S/C9H8ClNOS/c10-5-6-11-7-3-1-2-4-8(7)13-9(11)12/h1-4H,5-6H2
    • InChI Key: VZRAYMNDMPDPBO-UHFFFAOYSA-N
    • SMILES: ClCCN1C(=O)SC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 213.00200
  • Monoisotopic Mass: 213.0015127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 50.24000
  • LogP: 2.30180
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